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Compound of Interest

Compound Name: 4-(Diphenylamino)butanoic acid
CAS No.: 13505-00-5
Cat. No.: B1387379
Get Quote
. J

Executive Summary & Immediate Directives

STOP: Do not dispose of 4-(Diphenylamino)butanoic acid (CAS 1205-59-0) or its salts down
the drain. This compound carries significant aquatic toxicity risks inherited from its
diphenylamine moiety.

Core Disposal Directive:

¢ Solid Waste: Must be segregated for high-temperature incineration.

¢ Ligquid Waste: Collect in Non-Halogenated Organic waste streams.

e Agueous Waste: Collect as Hazardous Aqueous Waste; do not neutralize and flush.

Chemical Profile & Hazard Identification

Understanding the physicochemical properties of 4-(Diphenylamino)butanoic acid is critical
for selecting the correct waste stream. As an intermediate often used in organic electronics
(hole-transport materials), it combines a lipophilic amine tail with a hydrophilic acid head.
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Physicochemical Data Table

Property Data Relevance to Disposal
] 4-(Diphenylamino)butanoic o o
Chemical Name " Official manifesting name
aci
CAS Number 1205-59-0 Required for waste labeling
Formula C16H17NO2 Non-halogenated organic
Molecular Weight 255.31 g/mol N/A
N Precipitates in drains (clogging
Solubility (Water) Low (Insoluble at neutral pH)
hazard)
. ] Soluble in DCM, DMSO, Compatible with organic
Solubility (Organic)
Methanol solvent waste
o ) ) Soluble in basic aqueous
Acidity (pKa) ~4.5 (Carboxylic acid)

solutions

GHS Hazard Classification

Based on structural analogs (Diphenylamine) and functional group analysis:
e Health: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).
e Environmental:Aquatic Acute 1 (H400) / Aquatic Chronic 1 (H410).[1][2]

o Expert Insight: While specific aquatic toxicity data for this exact CAS is limited, the
diphenylamine moiety is a known marine pollutant [1]. You must treat this compound as
"Dangerous for the Environment."[2]

Disposal Decision Framework

The following workflow illustrates the logical segregation of waste containing 4-
(Diphenylamino)butanoic acid.
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Figure 1: Segregation logic for 4-(Diphenylamino)butanoic acid waste streams to ensure

regulatory compliance.

Step-by-Step Disposal Protocols
Protocol A: Pure Solid Waste (Expired or Surplus)

Context: You have a bottle of expired 4-(Diphenylamino)butanoic acid or scrapings from a

filter funnel.
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Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.

Labeling: Affix a hazardous waste label.
o Constituents: "4-(Diphenylamino)butanoic acid, 98%".

o Hazard Checkboxes: Irritant, Environmental Hazard.[3]

Packing: Double-bag the primary container if the exterior is contaminated.

Disposal Path: Submit for Incineration.

o Why? High-temperature incineration ensures complete destruction of the diphenylamine
backbone, preventing environmental leaching [2].

Protocol B: Organic Liquid Waste (Reaction Mixtures)

Context: The compound is dissolved in solvents like Dichloromethane (DCM) or Ethyl Acetate.
e Segregation:

o If solvent is DCM/Chloroform: Pour into Halogenated Waste carboy.

o If solvent is Acetone/Methanol/Ethyl Acetate: Pour into Non-Halogenated Waste carboy.

» Concentration Limits: If the concentration of the acid is >5% (w/v), consider precipitating it
out (via rotary evaporation) to reduce the volume of hazardous liquid waste, treating the
residue as Solid Waste (Protocol A).

o Compatibility: This acid is stable in organic solvents. Do not mix with strong oxidizers (e.g.,
Nitric Acid waste) as diphenylamines can form nitro-compounds which may be shock-
sensitive [3].

Protocol C: Aqueous Waste (The "Hidden" Hazard)

Context: You performed a basic extraction (using NaOH or NaHCO:s) to pull the acid into the
water layer.

« ldentification: The aqueous layer now contains Sodium 4-(diphenylamino)butanoate.
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e CRITICAL STOP: Do NOT neutralize and pour this down the sink.

o Reasoning: Even if pH is neutral, the dissolved organic salt is toxic to aquatic life.
Standard municipal water treatment does not effectively degrade diphenylamine
derivatives [4].

e Action: Collect the aqueous layer in a container labeled "Aqueous Waste - Toxic Organic
Contaminants”.

» Disposal: Submit for professional chemical treatment/incineration.

Protocol D: Contaminated Debris

Context: Syringes, filter paper, and gloves used during handling.

e Sharps: Chemically contaminated needles go into the Red/Yellow Chem-Sharps Container
(not biohazard).

o Soft Debris: Gloves and paper towels heavily soiled with the substance must be bagged in
Hazardous Solid Waste bags (often yellow or clear with haz-waste labels), not regular trash.

Emergency Response: Spills

Scenario: You drop a 5g bottle of solid powder on the lab floor.

o Evacuate & PPE: Clear the immediate area. Don nitrile gloves, lab coat, and an N95 dust
mask (or P100 respirator) to avoid inhaling dust.

o Containment: Cover the spill with wet paper towels to prevent dust generation.

e Cleanup:

[¢]

Sweep up the wet slurry using a dustpan dedicated to chemical waste.

[e]

Clean the surface with a soap/water solution.[1]

[e]

Chemical Insight: Since the acid is lipophilic, a simple water wipe might smear it. Use a
detergent or ethanol-soaked wipe for the final polish.
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e Disposal: Place all cleanup materials (towels, gloves) into a Hazardous Solid Waste bag.

References

¢ European Chemicals Agency (ECHA).Diphenylamine: Summary of Classification and
Labelling. Available at: [Link] (Accessed Oct 2023).

+ National Institutes of Health (NIH) PubChem.Compound Summary: 4-
(Diphenylamino)butanoic acid. Available at: [Link] (Accessed Oct 2023).

e Drzyzga, O., et al. "Diphenylamine and derivatives in the environment: a review."[4][5]
Chemosphere 53.8 (2003): 809-818. (Highlighting the persistence and toxicity of the
diphenylamine moiety).

e Prudent Practices in the Laboratory.Handling and Management of Chemical Hazards.
National Academies Press. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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